3-[(4-Chloro-5-methyl-3-nitropyrazolyl)methyl]benzoic acid
3-[(4-Chloro-5-methyl-3-nitropyrazolyl)methyl]benzoic acid
Brand Name:
Vulcanchem
CAS No.:
402616-78-8
VCID:
VC0448048
InChI:
InChI=1S/C12H10ClN3O4/c1-7-10(13)11(16(19)20)14-15(7)6-8-3-2-4-9(5-8)12(17)18/h2-5H,6H2,1H3,(H,17,18)
SMILES:
CC1=C(C(=NN1CC2=CC(=CC=C2)C(=O)O)[N+](=O)[O-])Cl
Molecular Formula:
C12H10ClN3O4
Molecular Weight:
295.68g/mol
3-[(4-Chloro-5-methyl-3-nitropyrazolyl)methyl]benzoic acid
CAS No.: 402616-78-8
Main Products
VCID: VC0448048
Molecular Formula: C12H10ClN3O4
Molecular Weight: 295.68g/mol
![3-[(4-Chloro-5-methyl-3-nitropyrazolyl)methyl]benzoic acid - 402616-78-8](/images/no_structure.jpg)
| CAS No. | 402616-78-8 |
|---|---|
| Product Name | 3-[(4-Chloro-5-methyl-3-nitropyrazolyl)methyl]benzoic acid |
| Molecular Formula | C12H10ClN3O4 |
| Molecular Weight | 295.68g/mol |
| IUPAC Name | 3-[(4-chloro-5-methyl-3-nitropyrazol-1-yl)methyl]benzoic acid |
| Standard InChI | InChI=1S/C12H10ClN3O4/c1-7-10(13)11(16(19)20)14-15(7)6-8-3-2-4-9(5-8)12(17)18/h2-5H,6H2,1H3,(H,17,18) |
| Standard InChIKey | ZDMPBSDOOBUAAU-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=NN1CC2=CC(=CC=C2)C(=O)O)[N+](=O)[O-])Cl |
| Canonical SMILES | CC1=C(C(=NN1CC2=CC(=CC=C2)C(=O)O)[N+](=O)[O-])Cl |
| PubChem Compound | 840114 |
| Last Modified | Nov 11 2021 |
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